Cas no 21491-96-3 (methyl 3-chloro-2,2-dimethylpropanoate)

Methyl 3-chloro-2,2-dimethylpropanoate is a chlorinated ester compound characterized by its stable, branched molecular structure. The presence of the chloro and dimethyl groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its ester functionality allows for further derivatization, while the steric hindrance from the dimethyl groups contributes to selective reaction pathways. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under typical storage conditions ensures consistent performance in synthetic applications. This ester is particularly useful in constructing complex molecules requiring precise functional group incorporation.

methyl 3-chloro-2,2-dimethylpropanoate structure

21491-96-3 structure

Product Name:methyl 3-chloro-2,2-dimethylpropanoate

CAS No:21491-96-3

MF:C₆H₁₁ClO₂

MW:150.603341341019

CID:1408492

PubChem ID:543185

Update Time:2025-06-09

methyl 3-chloro-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-chloro-2,2-dimethylpropanoatato(4-)
- Methyl 3-chloro-2,2-dimethylpropanoate
- propanoic acid, 3-chloro-2,2-dimethyl-, methyl ester
- Propionic acid, 3-chloro-2,2-dimethyl-, methyl ester
- 3-Chloro-2,2-dimethylpropionic acid methyl ester
- methyl 3-chloro-2,2-dimethylpropanoate
- Inchi： 1S/C6H11ClO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
- InChI Key： CKYBSQGDQJXNSB-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(C)(C)CCl

Computed Properties

Exact Mass: 150.045
Monoisotopic Mass: 150.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

Density: 1.056
Boiling Point: 160.9°C at 760 mmHg
Flash Point: 56°C
Refractive Index: 1.425

methyl 3-chloro-2,2-dimethylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0140564-1g	Methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3		1g	$228.0	2022-04-27
ChemScence	CS-0140564-5g	Methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3		5g	$662.0	2022-04-27
Enamine	EN300-100287-0.05g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	0.05g	$42.0	2023-10-28
Enamine	EN300-100287-0.1g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	0.1g	$66.0	2023-10-28
Enamine	EN300-100287-0.25g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	0.25g	$92.0	2023-10-28
Enamine	EN300-100287-0.5g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	0.5g	$175.0	2023-10-28
Enamine	EN300-100287-1.0g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	1g	$256.0	2023-06-10
Enamine	EN300-100287-2.5g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	2.5g	$503.0	2023-10-28
Enamine	EN300-100287-5.0g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	5g	$743.0	2023-06-10
Enamine	EN300-100287-10.0g	methyl 3-chloro-2,2-dimethylpropanoate	21491-96-3	95%	10g	$1101.0	2023-06-10